Benzyl 2-amino-3-hydroxy-2-methylpropanoate
Overview
Description
Benzyl 2-amino-3-hydroxy-2-methylpropanoate is a chemical compound with a complex structure. It contains a total of 30 bonds, including 15 non-H bonds, 7 multiple bonds, 5 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aliphatic), 1 primary amine (aliphatic), 1 hydroxyl group, and 1 tertiary alcohol .
Molecular Structure Analysis
The molecular structure of this compound is complex, with a variety of bond types and functional groups. It includes a benzyl group, an amino group, a hydroxyl group, and a methylpropanoate group .Scientific Research Applications
Organic Synthesis and Medicinal Chemistry Applications
Organic compounds like Benzyl 2-amino-3-hydroxy-2-methylpropanoate often serve as precursors or intermediates in the synthesis of more complex molecules with pharmacological activity. For instance, methyl-2-formyl benzoate is recognized for its role as a bioactive precursor in the synthesis of compounds with antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. Such compounds are significant in the development of new bioactive molecules and are utilized as raw materials for the preparation of medical products due to their versatility in organic synthesis (Farooq & Ngaini, 2019).
Biocatalysis and Enzymatic Studies
Enzymatic studies and biocatalysis are crucial areas where organic compounds find applications in scientific research. Metalloporphyrin-catalyzed reactions, for example, demonstrate the functionalization of saturated C-H bonds, including hydroxylation, amination, and carbenoid insertion. These reactions are integral to the study of biomimetic transformations and organic synthesis, highlighting the importance of organic compounds in facilitating selective chemical transformations (Che et al., 2011).
Environmental Science and Toxicology
In environmental science and toxicology, organic compounds are studied for their fate, behavior, and potential hazards in aquatic environments. Parabens, for instance, are analyzed for their ubiquity, biodegradability, and endocrine-disrupting potential, reflecting the broader concern regarding the environmental impact and safety of synthetic organic compounds (Haman et al., 2015).
Mechanism of Action
Mode of Action
The compound’s mode of action involves interactions with its targets, leading to changes in cellular processes. It has been observed that acid anhydrides have been used to carry out the regioselective acylation of primary hydroxyl group in benzyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate .
properties
IUPAC Name |
benzyl 2-amino-3-hydroxy-2-methylpropanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-11(12,8-13)10(14)15-7-9-5-3-2-4-6-9/h2-6,13H,7-8,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHLHIWWZDNLZFK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)(C(=O)OCC1=CC=CC=C1)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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